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Compound of Interest

Compound Name: Chrome Orange

CAS No.: 85188-12-1

Cat. No.: B12721388

Get Quote

This document provides a comprehensive technical overview of the pigment historically known

as Chrome Orange. It is intended for researchers, scientists, and professionals in drug

development who may encounter this compound in various contexts, including historical

formulations, toxicology studies, or as an environmental contaminant. The guide details the

pigment's chemical and physical properties, its various synonyms, synthesis protocols, and

analytical methods for its identification.

Pigment Identification and Synonyms
Chrome Orange is a basic lead(II) chromate, a compound that was first synthesized in 1809.

[1][2] Its color can range from a light orange to a deep, brick-red, depending on the particle size

and the specific ratio of lead oxide to lead chromate.[1] Historically, it has been known by a

multitude of names, which are often used interchangeably with the related pigment, Chrome

Red.

Table 1: Synonyms and Identifiers for Chrome Orange
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Synonym /
Identifier

Chemical
Name/Class

Color Index CAS Number Notes

Chrome Orange
Basic Lead(II)

Chromate[2]

Pigment Orange

21 (PO 21)[3]
7758-97-6[1]

General term for

the pigment.

Derby Red
Basic Lead

Chromate[2][4]
- -

Common

historical

synonym.[5]

Victoria Red
Basic Lead

Chromate[2][4]
- -

Historical

synonym. Note:

Modern pigments

like Meoxal®

Victoria Red

have different

compositions.[6]

Persian Red
Basic Lead

Chromate[2][4]
- -

Historical

synonym.

American

Vermilion

Basic Lead

Chromate[1][4]
- -

Named for its

color similarity to

vermilion

(mercuric

sulfide).

Chrome Red
Basic Lead

Chromate[3]
CI 77601[1] -

Often used for

deeper, redder

shades.[3]

Golden Orange-

Yellow

Basic Lead

Chromate[3]
- -

Descriptive

name.

Chrome

Cinnabar

Basic Lead

Chromate[3]
- -

Named for its

color similarity to

cinnabar.

Phoenicochroite
Basic Lead

Chromate[1]
- -

The natural

mineral form of

Pb₂CrO₅.[5]
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Physicochemical Properties
Chrome Orange is a dense, opaque pigment with good hiding power.[2] However, its use has

been largely discontinued due to the high toxicity of both lead and hexavalent chromium.[7][8] It

is susceptible to darkening from exposure to sulfur-containing gases and is not considered

lightfast by modern standards.[1][3]

Table 2: Quantitative Properties of Chrome Orange

Property Value Source(s)

Chemical Formula PbCrO₄ · PbO or Pb₂CrO₅ [3][5]

Molecular Weight 323.2 g/mol (for PbCrO₄) [1]

Density 6.3 - 6.7 g/mL [1]

Melting Point 844 °C [1]

Refractive Index α = 2.42, β = 2.7, γ = 2.7 [1][9]

Crystal System Monoclinic [9]

Solubility
Insoluble in water. Soluble in

strong acids and alkalis.
[1]

Gibbs Free Energy (ΔfG°m)

-1161.3 + 0.4059(T/K)

(kJ·mol⁻¹) (for Pb₂CrO₅,

859≤T/K≤1021)

[5]

Experimental Protocols
The synthesis and analysis of lead chromate pigments involve handling highly toxic and

carcinogenic substances. All procedures must be conducted with appropriate personal

protective equipment (PPE), including gloves, goggles, and respiratory protection, in a well-

ventilated fume hood.[7]

This is a common method for converting Chrome Yellow (neutral lead chromate, PbCrO₄) into

Chrome Orange (basic lead chromate).[1][7] The addition of a strong base introduces lead(II)

oxide into the structure.
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Methodology:

Preparation: Prepare a slurry of neutral lead chromate (PbCrO₄) in deionized water in a

beaker.

Heating: Heat the slurry to boiling with continuous stirring.

Alkali Addition: While boiling, add solid sodium hydroxide (NaOH) or a concentrated NaOH

solution to the slurry. The amount of NaOH added influences the final shade.[7]

Reaction: The yellow precipitate will gradually convert to an orange or red color. Continue

boiling and stirring to ensure the reaction goes to completion.

Quenching & Filtration: Decant the hot mixture into a larger volume of cold deionized water

to stop the reaction.[7]

Washing: Filter the resulting orange precipitate using a Buchner funnel. Wash the pigment

thoroughly with deionized water to remove any unreacted alkali and soluble salts.

Drying: Dry the filtered pigment in an oven at a low temperature (e.g., 80-100 °C) to yield the

final dry powder.
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Starting Materials

Process Steps

Final Product

Lead Chromate (PbCrO₄)
(Chrome Yellow)

1. Create Slurry
in Water

Sodium Hydroxide (NaOH)

3. Add NaOH Solution

Deionized Water

2. Heat to Boiling

4. Conversion Reaction

5. Quench in Cold Water

6. Filter & Wash

7. Dry Pigment

Chrome Orange
(Basic Lead Chromate)
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Sample Preparation

Detection

Result Interpretation

Test Sample
(e.g., Spice, Soil)

Ash Sample in
Muffle Furnace

Extract with
Dilute Acid

Add DPC to
Acid Extract

Diphenylcarbazide
(DPC) Reagent

Observe Color

Purple-Violet Color
(Cr(VI) Present)

Positive

No Color Change
(Cr(VI) Absent)

Negative

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12721388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Conditions

Pigment Products

Soluble Lead Salt
(e.g., Pb(NO₃)₂)

Acidic / Neutral pH

Alkaline pH
(Base Added)

Lemon Chrome
(PbCrO₄ + PbSO₄)

Chromate Salt
(e.g., K₂CrO₄)

Chrome Yellow
(PbCrO₄)

Chrome Orange
(PbCrO₄·PbO)

Sulfate Ions
(SO₄²⁻) Present

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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